Methyl (3S,4S)-4-(oxolan-3-yl)pyrrolidine-3-carboxylate

• IUPAC Name: methyl (3S,4S)-4-(oxolan-3-yl)pyrrolidine-3-carboxylate
• InChI: InChI=1S/C10H17NO3/c1-13-10(12)9-5-11-4-8(9)7-2-3-14-6-7/h7-9,11H,2-6H2,1H3/t7?,8-,9+/m0/s1
• InChI Key: ULGDKIBEMDLNJQ-SXNZSPLWSA-N
• Canonical SMILES: COC(=O)C1CNCC1C2CCOC2
• Isomeric SMILES: COC(=O)[C@@H]1CNC[C@H]1C2CCOC2
• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol

Description

Methyl (3S,4S)-4-(oxolan-3-yl)pyrrolidine-3-carboxylate, also known as MOPC, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of pyrrolidine and is commonly used as a building block in the synthesis of various organic compounds. In

Scientific Research Applications

Heterocyclic Derivative Syntheses

A study demonstrated the catalytic reaction under oxidative carbonylation conditions to synthesize tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives. These reactions showcase the chemical versatility of related compounds, highlighting their potential in synthesizing a broad range of heterocyclic derivatives (Bacchi et al., 2005).

Synthesis of Highly Functionalized Isoxazoles

Research on the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates from methyl 4,4-diethoxy-3-p-tolylsulfinylbut-2-enoate via domino 1,3-dipolar cycloaddition and elimination has been reported. This process underscores the compound's utility as a scaffold for developing new, highly functionalized 3-pyridin-3-ylisoxazoles-5-carboxylic acid derivatives (Ruano et al., 2005).

Synthesis of N-Protected Methyl 5-Substituted-4-Hydroxypyrrole-3-Carboxylates

A novel and simple synthesis method for N-protected methyl 5-substituted-4-hydroxypyrrole-3-carboxylates, starting from N-protected α-amino acids, has been developed. These compounds have potential applications in constructing other functionalized heterocycles, showcasing the compound's role in synthesizing diverse heterocyclic compounds (Grošelj et al., 2013).

Phosphine-Catalyzed Annulation for Tetrahydropyridines

Ethyl 2-methyl-2,3-butadienoate's reaction with N-tosylimines in the presence of an organic phosphine catalyst highlights an efficient route to synthesize ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. This research indicates the compound's potential in creating highly functionalized tetrahydropyridines (Zhu et al., 2003).

Organocatalytic Synthesis of Spiro[pyrrolidin-3,3'-oxindoles]

The synthesis of spiro[pyrrolidin-3,3'-oxindole] derivatives, which exhibit important biological activities, has been achieved through an enantioselective organocatalytic approach. This method provides a rapid synthesis of spirooxindole derivatives with high enantiopurity and structural diversity, indicating the compound's significance in medicinal chemistry (Chen et al., 2009).